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Introduction
The 26 kDa Glutathione S-transferase (GST) from Schistosoma japonicum (SJ26, also known

as Sj26GST) is a crucial enzyme involved in the parasite's detoxification pathways, playing a

significant role in its survival within the host.[1][2] This protein is also a prominent antigen and

has been extensively investigated as a candidate for vaccines against schistosomiasis.[3] The

ability to produce large quantities of pure and active recombinant SJ26 protein is essential for

structural studies, drug screening, and vaccine development.[3]

These application notes provide a comprehensive overview and detailed protocols for the

cloning, expression, and purification of recombinant SJ26 protein. The methodologies

described herein are based on the widely used pGEX expression system in Escherichia coli,

which facilitates high-level production and straightforward purification of GST-tagged proteins.

[4][5][6]
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Parameter Value Reference

Organism
Schistosoma japonicum (Blood

fluke)
[1]

Protein Name

Glutathione S-transferase

class-mu 26 kDa isozyme,

Sj26 antigen, SjGST

[1]

Calculated Molecular Weight
~26 kDa (native), ~52 kDa (as

GST fusion protein)
[4][5]

Amino Acid Residues
217-224 (depending on the

construct)
[7][8]

Purity (commercial)
> 95% as determined by

reducing SDS-PAGE

Endotoxin Level (commercial)

< 1.0 EU per μg of the protein

as determined by the LAL

method

Quantitative Data from a Vaccine Study in Mice
A study investigating the protective efficacy of a co-immunization strategy with SJ26 DNA and

recombinant SJ26 protein (rSj26 GST) in BALB/c mice yielded the following results after

challenging with S. japonicum cercariae.[9]

Immunization Group Worm Reduction Rate (%)
Liver Egg Reduction Rate
(%)

Co-immunization (pEGFP-Sj26

+ rSj26 GST)
50.8% 32.7%

pEGFP-Sj26 alone 28.0% 20.6%

rSj26 GST alone 25.5% 33.0%
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Cloning of SJ26 into pGEX Expression Vector
This protocol describes the general steps for cloning the SJ26 gene into a pGEX vector. The

specific restriction enzymes and primers will need to be designed based on the SJ26 coding

sequence and the multiple cloning site of the chosen pGEX vector.

Materials:

S. japonicum cDNA or a synthetic gene for SJ26

pGEX vector (e.g., pGEX-4T-1)[6]

Restriction enzymes and corresponding buffers

T4 DNA Ligase and buffer

High-fidelity DNA polymerase for PCR

Competent E. coli strain for cloning (e.g., JM105 or DH5α)

LB agar plates with ampicillin (100 µg/ml)

DNA purification kits (for PCR products and plasmids)

Protocol:

Gene Amplification: Amplify the SJ26 coding sequence using PCR with primers that

incorporate desired restriction sites compatible with the pGEX vector's multiple cloning site.

Vector and Insert Digestion: Digest both the amplified SJ26 DNA and the pGEX vector with

the selected restriction enzymes.

Purification: Purify the digested vector and insert using a gel extraction kit or PCR

purification kit to remove enzymes and buffers.

Ligation: Ligate the digested SJ26 insert into the linearized pGEX vector using T4 DNA

Ligase. Incubate at 16°C overnight or at room temperature for 1-2 hours.[6]

Transformation: Transform the ligation mixture into a competent E. coli cloning strain.
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Selection and Screening: Plate the transformed cells on LB agar plates containing ampicillin

and incubate overnight at 37°C. Select individual colonies and screen for the correct insert

by colony PCR and restriction digestion of purified plasmid DNA.

Sequence Verification: Confirm the sequence and reading frame of the cloned SJ26 gene by

DNA sequencing.

Expression of Recombinant SJ26-GST Fusion Protein
This protocol outlines the induction of SJ26-GST expression in a suitable E. coli expression

strain.

Materials:

pGEX vector containing the SJ26 gene

Competent E. coli expression strain (e.g., BL21)[10]

LB medium with ampicillin (100 µg/ml)

Isopropyl β-D-1-thiogalactopyranoside (IPTG) stock solution (e.g., 1 M)

Protocol:

Transformation: Transform the pGEX-SJ26 plasmid into a competent E. coli expression

strain like BL21.

Starter Culture: Inoculate a single colony into 5-10 ml of LB medium with ampicillin and grow

overnight at 37°C with shaking.

Main Culture: Dilute the overnight culture 1:100 into a larger volume of fresh LB medium with

ampicillin.[10]

Growth: Incubate the culture at 37°C with vigorous shaking until the optical density at 600

nm (OD600) reaches mid-log phase (0.6–1.0).[10]

Induction: Induce protein expression by adding IPTG to a final concentration of 0.1-1.0 mM.

[10]
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Expression: Continue to incubate the culture for an additional 3-5 hours at 37°C or at a lower

temperature (e.g., 18-25°C) overnight to improve protein solubility.

Harvesting: Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C. Discard

the supernatant. The cell pellet can be stored at -80°C until purification.

Purification of Recombinant SJ26-GST Fusion Protein
This protocol describes the purification of the SJ26-GST fusion protein from bacterial lysate

using Glutathione Sepharose 4B affinity chromatography.[11]

Materials:

E. coli cell pellet containing expressed SJ26-GST

Phosphate-Buffered Saline (PBS): 140 mM NaCl, 2.7 mM KCl, 10 mM Na2HPO4, 1.8 mM

KH2PO4, pH 7.3[10]

Lysis Buffer: PBS containing 1% Triton X-100 and protease inhibitors

Glutathione Sepharose 4B resin[11]

Elution Buffer: 50 mM Tris-HCl, 10-20 mM reduced glutathione, pH 8.0[11][12]

Chromatography column or microcentrifuge tubes for batch purification

Protocol:

Cell Lysis:

Resuspend the cell pellet in 1/20th of the original culture volume of cold PBS.[10]

Lyse the cells by sonication on ice.[1]

Add Triton X-100 to a final concentration of 1% and mix gently for 30 minutes to solubilize

the protein.[10]

Clarify the lysate by centrifugation at 12,000 x g for 10 minutes at 4°C to pellet cellular

debris. Collect the supernatant.[10]
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Affinity Chromatography (Column Method):

Pack a column with Glutathione Sepharose 4B resin and equilibrate with 5-10 bed

volumes of PBS.[1]

Load the clarified lysate onto the column at a slow flow rate (e.g., 0.5-1 ml/min).

Wash the column with 10 bed volumes of PBS to remove unbound proteins.

Elute the SJ26-GST fusion protein with elution buffer. Collect fractions and monitor protein

elution by measuring absorbance at 280 nm.

Affinity Chromatography (Batch Method):

Add the equilibrated Glutathione Sepharose 4B resin to the clarified lysate.

Incubate on a rocker or rotator for 30 minutes to 1 hour at 4°C to allow binding.

Pellet the resin by centrifugation at 500 x g for 5 minutes.[12]

Wash the resin by resuspending in PBS, incubating briefly, and pelleting again. Repeat

this wash step 2-3 times.

Elute the bound protein by resuspending the resin in elution buffer and incubating for 10

minutes.[12] Pellet the resin and collect the supernatant containing the purified protein.

Repeat the elution step 1-2 times.

Analysis and Storage:

Analyze the purified fractions by SDS-PAGE to assess purity and molecular weight.

Pool the fractions containing the pure protein.

If necessary, remove the glutathione by dialysis against PBS.

Store the purified protein at 4°C for short-term use or at -80°C in aliquots with glycerol for

long-term storage.[8]
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Experimental Workflow for Recombinant SJ26
Production

1. Cloning

2. Expression 3. Purification

Amplify SJ26 Gene (PCR)

Ligate SJ26 into pGEX

Digest pGEX Vector

Transform E. coli (Cloning Strain) Screen & Verify Clones Transform E. coli (Expression Strain)Verified Plasmid Grow Culture to Mid-Log Phase Induce with IPTG Harvest Cells Cell Lysis & ClarificationCell Pellet Bind to Glutathione Resin Wash Unbound Proteins Elute SJ26-GST Analyze Purity (SDS-PAGE) Purified
Recombinant SJ26

Click to download full resolution via product page

Caption: Workflow for cloning, expression, and purification of recombinant SJ26 protein.

Functional Role of SJ26 in Parasite Detoxification
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Caption: Catalytic role of SJ26 in the detoxification pathway of Schistosoma japonicum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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